N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide

Specification

• CAS No.: 887886-34-2
• Molecular Formula: C20H16F3N3O2
• Molecular Weight: 387.362
• IUPAC Name: N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide
• Standard InChI: InChI=1S/C20H16F3N3O2/c21-20(22,23)16-7-3-6-14(11-16)17(27)24-19-26-25-18(28-19)15-9-8-12-4-1-2-5-13(12)10-15/h3,6-11H,1-2,4-5H2,(H,24,26,27)
• Standard InChI Key: OMGSGECDYZOYPF-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C=CC(=C2)C3=NN=C(O3)NC(=O)C4=CC(=CC=C4)C(F)(F)F

Introduction

N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide is a complex organic compound that incorporates a tetrahydronaphthalene moiety, an oxadiazole ring, and a trifluoromethylbenzamide group. This compound is of interest in medicinal chemistry due to its potential biological activities and structural complexity.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the oxadiazole ring and the attachment of the benzamide moiety. Common methods involve the condensation of appropriate hydrazides with aldehydes or ketones to form the oxadiazole ring, followed by coupling reactions to attach the benzamide group.

Biological Activities and Potential Applications

While specific biological activities of N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide have not been detailed in the literature, compounds with similar structures often exhibit potential as anticancer, anti-inflammatory, or antimicrobial agents. The trifluoromethyl group is known to enhance bioavailability and metabolic stability, which could be beneficial in drug development.

Research Findings and Future Directions

Given the lack of specific data on this compound, research efforts should focus on its synthesis, characterization, and biological evaluation. In silico studies using molecular docking and in vitro assays can provide insights into its potential therapeutic applications.

Data Table: Potential Biological Activities of Related Compounds

Compound Structure	Biological Activity	Reference
Tetrahydronaphthalene derivatives	Anticancer, anti-inflammatory
Oxadiazole derivatives	Antimicrobial, anticancer
Trifluoromethylbenzamide derivatives	Enhanced bioavailability	General literature